Dabigatran Impurity 23

Specification

• CAS No.: 1637238-96-0
• Molecular Formula: C37H41N9O4
• Molecular Weight: 675.8

Introduction

Dabigatran etexilate itself exhibits an [M+H]+ of 628.30 m/z, providing a reference point for related impurities which often share structural similarities reflected in their mass spectral patterns.

Compound	Retention time (min)	[M+H]+ m/z	Accurate masses m/z
Dabigatran etexilate	8.984	628.80	627.75
Imp A	3.423	500.25	499.58
Imp B	9.935	483.25	482.55
Imp C	4.013	558.25	557.611

Compound name	RT (min)	Resolution	Tailing factor	Theoretical plates (N)
Impurity A	3.423	-	1.369	5299
Impurity C	4.013	3.308	1.179	9690
Dabigatran	8.984	24.967	1.115	22909
Impurity B	9.935	4.919	1.027	79098

These parameters demonstrate excellent chromatographic performance, with resolution values greater than 2.0 and tailing factors less than 1.5, ensuring reliable detection and quantification of impurities.

Method Validation Parameters

The analytical method was comprehensively validated according to USP 35 and ICH guidelines. Key validation parameters are summarized in the following table:

Table 4: Method Validation Parameters

Parameters	Dabigatran Etexilate	Imp A	Imp B	Imp C
Linearity (Correlation Factor)	0.9998	0.9989	0.9989	0.9996
Accuracy 50% R (%)	102.60%	97.30%	98.99%	96.55%
Accuracy 100% R (%)	103.25%	101.30%	102.70%	101.76%
Accuracy 150% R (%)	99.40%	96.60%	101.80%	98.50%
Precision Repeatability RSD	2.11	2.70	2.85	2.31
Intermediate Precision RSD	1.99	2.30	2.66	2.15

These results confirm the method's suitability for reliable impurity analysis, with excellent linearity, accuracy, and precision.